Cas no 79026-61-2 (Propanal, 2-methyl-3-(phenylmethoxy)-, (2R)-)

Propanal, 2-methyl-3-(phenylmethoxy)-, (2R)- structure
79026-61-2 structure
Product Name:Propanal, 2-methyl-3-(phenylmethoxy)-, (2R)-
CAS No:79026-61-2
MF:C11H14O2
MW:178.227663516998
CID:533501
PubChem ID:10932000
Update Time:2025-04-19

Propanal, 2-methyl-3-(phenylmethoxy)-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • Propanal, 2-methyl-3-(phenylmethoxy)-, (2R)-
    • 79026-61-2
    • DTXSID80448749
    • SCHEMBL5228321
    • Inchi: 1S/C11H14O2/c1-10(7-12)8-13-9-11-5-3-2-4-6-11/h2-7,10H,8-9H2,1H3/t10-/m0/s1
    • InChI Key: XYUPRHVYEKOWCD-JTQLQIEISA-N
    • SMILES: O(CC1C=CC=CC=1)C[C@H](C=O)C

Computed Properties

  • Exact Mass: 178.099379685g/mol
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26.3Ų
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